Cas no 62469-61-8 (10-chloro-2-oxa-9-azatricyclo9.4.0.0,3,8pentadeca-1(15),3,5,7,9,11,13-heptaene)
62469-61-8 structure
Product Name:10-chloro-2-oxa-9-azatricyclo9.4.0.0,3,8pentadeca-1(15),3,5,7,9,11,13-heptaene
CAS No:62469-61-8
MF:C13H8ClNO
MW:229.661722183228
MDL:MFCD07636843
CID:843858
PubChem ID:7061872
Update Time:2025-04-19
10-chloro-2-oxa-9-azatricyclo9.4.0.0,3,8pentadeca-1(15),3,5,7,9,11,13-heptaene Chemical and Physical Properties
Names and Identifiers
-
- 11-Chlorodibenzo[b,f][1,4]oxazepine
- 6-chlorobenzo[b][1,4]benzoxazepine
- Dibenz[b,f][1,4]oxazepine, 11-chloro-
- 10-chloro-2-oxa-9-azatricyclo9.4.0.0,3,8pentadeca-1(15),3,5,7,9,11,13-heptaene
- (E)-11-Chlorodibenzo[b,f][1,4]oxazepine
- USQRYWGUCOATEU-UHFFFAOYSA-N
- DTXSID00427657
- EN300-345131
- 10-chloro-2-oxa-9-azatricyclo[9.4.0.0,3,8]pentadeca-1(15),3,5,7,9,11,13-heptaene
- SY221391
- MFCD07636843
- SCHEMBL311434
- DB-328855
- F50533
- 62469-61-8
- 11-chloro-dibenzo[b,f][1,4]oxazepine
-
- MDL： MFCD07636843
- Inchi： 1S/C13H8ClNO/c14-13-9-5-1-3-7-11(9)16-12-8-4-2-6-10(12)15-13/h1-8H
- InChI Key： USQRYWGUCOATEU-UHFFFAOYSA-N
- SMILES： ClC1C2C=CC=CC=2OC2C=CC=CC=2N=1
Computed Properties
- Exact Mass: 229.0294416g/mol
- Monoisotopic Mass: 229.0294416g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
- Complexity: 292
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 21.6Ų
10-chloro-2-oxa-9-azatricyclo9.4.0.0,3,8pentadeca-1(15),3,5,7,9,11,13-heptaene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019095232-5g |
11-Chlorodibenzo[b,f][1,4]oxazepine |
62469-61-8 | 95% | 5g |
$978.64 | 2023-09-01 | |
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FC12747-5g |
6-chlorobenzo[b][1,4]benzoxazepine |
62469-61-8 | 95% | 5g |
$800 | 2023-09-07 | |
| Enamine | EN300-345131-0.05g |
10-chloro-2-oxa-9-azatricyclo[9.4.0.0,3,8]pentadeca-1(15),3,5,7,9,11,13-heptaene |
62469-61-8 | 91% | 0.05g |
$174.0 | 2023-09-03 | |
| Enamine | EN300-345131-0.1g |
10-chloro-2-oxa-9-azatricyclo[9.4.0.0,3,8]pentadeca-1(15),3,5,7,9,11,13-heptaene |
62469-61-8 | 91% | 0.1g |
$257.0 | 2023-09-03 | |
| Enamine | EN300-345131-0.25g |
10-chloro-2-oxa-9-azatricyclo[9.4.0.0,3,8]pentadeca-1(15),3,5,7,9,11,13-heptaene |
62469-61-8 | 91% | 0.25g |
$367.0 | 2023-09-03 | |
| Enamine | EN300-345131-0.5g |
10-chloro-2-oxa-9-azatricyclo[9.4.0.0,3,8]pentadeca-1(15),3,5,7,9,11,13-heptaene |
62469-61-8 | 91% | 0.5g |
$579.0 | 2023-09-03 | |
| Enamine | EN300-345131-1.0g |
10-chloro-2-oxa-9-azatricyclo[9.4.0.0,3,8]pentadeca-1(15),3,5,7,9,11,13-heptaene |
62469-61-8 | 91% | 1g |
$0.0 | 2023-06-07 | |
| Enamine | EN300-345131-2.5g |
10-chloro-2-oxa-9-azatricyclo[9.4.0.0,3,8]pentadeca-1(15),3,5,7,9,11,13-heptaene |
62469-61-8 | 91% | 2.5g |
$1454.0 | 2023-09-03 | |
| Enamine | EN300-345131-5.0g |
10-chloro-2-oxa-9-azatricyclo[9.4.0.0,3,8]pentadeca-1(15),3,5,7,9,11,13-heptaene |
62469-61-8 | 91% | 5.0g |
$2152.0 | 2023-02-22 | |
| Enamine | EN300-345131-10.0g |
10-chloro-2-oxa-9-azatricyclo[9.4.0.0,3,8]pentadeca-1(15),3,5,7,9,11,13-heptaene |
62469-61-8 | 91% | 10.0g |
$3191.0 | 2023-02-22 |
10-chloro-2-oxa-9-azatricyclo9.4.0.0,3,8pentadeca-1(15),3,5,7,9,11,13-heptaene Related Literature
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
62469-61-8 (10-chloro-2-oxa-9-azatricyclo9.4.0.0,3,8pentadeca-1(15),3,5,7,9,11,13-heptaene) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier
CN Supplier
Reagent
Yunnanjiuzhen
Gold Member
Audited Supplier
CN Supplier
Bulk
